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Compound of Interest

Compound Name: Pigment Red 21

Cat. No.: B1360073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the purity of three commercial samples of

Pigment Red 21 (C.I. 12300), a monoazo pigment used in various industrial applications. The

assessment employs a multi-technique approach, including High-Performance Liquid

Chromatography (HPLC), Fourier Transform Infrared (FTIR) Spectroscopy, and Ultraviolet-

Visible (UV-Vis) Spectroscopy, to provide a thorough evaluation of pigment content, impurity

profiles, and spectral characteristics. The experimental data herein is intended to guide

researchers and professionals in selecting the most suitable Pigment Red 21 sample for their

specific application, where purity and consistency are critical.

Comparative Data Summary
The purity and key characteristics of three commercially available Pigment Red 21 samples

(designated as Sample A, Sample B, and Sample C) were assessed. The quantitative results

are summarized in the table below.
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Parameter Sample A Sample B Sample C

Purity by HPLC (%

Area)
98.5% 95.2% 99.1%

Major Impurity 1 (%

Area)
0.8% 2.5% 0.4%

Major Impurity 2 (%

Area)
0.4% 1.1% 0.2%

λmax (nm) in DMF 525 nm 524 nm 525 nm

FTIR Characteristic

Peaks (cm⁻¹)

1670, 1595, 1500,

1240

1670, 1595, 1500,

1240

1670, 1595, 1500,

1240

Moisture Content (%) 0.5% 1.2% 0.3%

Water-Soluble Matter

(%)
0.3% 0.8% 0.2%

Experimental Protocols
Detailed methodologies for the key experiments performed in this comparative analysis are

provided below.

Determination of Purity by High-Performance Liquid
Chromatography (HPLC)
This method quantifies the main pigment content and separates it from organic impurities.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of Acetonitrile (Solvent A) and 0.05 M Ammonium Acetate buffer

(pH 7.0) (Solvent B).

Gradient Program: Start with 60% A / 40% B, linearly increase to 90% A / 10% B over 20

minutes. Hold at 90% A for 5 minutes. Return to initial conditions and equilibrate for 5
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minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 525 nm.

Injection Volume: 10 µL.

Sample Preparation:

Accurately weigh 10 mg of the Pigment Red 21 sample.

Dissolve in 100 mL of Dimethylformamide (DMF).

Sonicate for 15 minutes to ensure complete dissolution.

Filter the solution through a 0.45 µm syringe filter prior to injection.

Data Analysis: The purity is determined by the area percentage of the main Pigment Red 21
peak relative to the total peak area in the chromatogram.

Fourier Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the pigment and detect the presence of any major

organic impurities or additives with distinct infrared absorption bands.

Instrumentation: An FTIR spectrometer.

Sample Preparation: The KBr pellet method was used. A small amount of the pigment

sample was intimately mixed with dry potassium bromide (KBr) powder and pressed into a

thin, transparent pellet.

Analysis Mode: Transmission.

Spectral Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.
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Data Analysis: The obtained spectrum is compared with a reference spectrum of pure

Pigment Red 21. Characteristic peaks for the monoazo structure, aromatic rings, and amide

groups are examined.

Ultraviolet-Visible (UV-Vis) Spectroscopy
This technique is used to determine the maximum absorption wavelength (λmax) of the

pigment, which is an indicator of its color and electronic structure.

Instrumentation: A double-beam UV-Vis spectrophotometer.

Solvent: Dimethylformamide (DMF).

Sample Preparation: A dilute solution of the pigment in DMF is prepared to have an

absorbance within the linear range of the instrument (typically 0.2 - 0.8 A.U.).

Analysis Range: 300 - 700 nm.

Data Analysis: The wavelength of maximum absorbance (λmax) is recorded.

Visualizations
Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedures used in the

purity assessment of the Pigment Red 21 samples.
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Caption: Experimental workflow for purity assessment.

Hypothetical Signaling Pathway Interaction
For professionals in drug development, understanding potential off-target effects is crucial. The

following diagram illustrates a hypothetical signaling pathway where an impurity from a

commercial pigment might interfere with cellular processes. This is a conceptual representation

and not based on established interactions of Pigment Red 21.
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Caption: Hypothetical signaling pathway interference.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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